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Compound of Interest

Compound Name: Methanol-18O

CAS No.: 5770-05-8

Cat. No.: B1365349

Get Quote

Application Note: High-Fidelity Global Carboxyl Methylation for Quantitative Proteomics Using

Methanol-18O

Part 1: Core Directive & Scientific Context
Abstract
This protocol details the methodology for Global Carboxyl Methylation using Methanol-18O (

). Unlike the more common enzymatic

-water exchange (which labels only C-termini) or Methanol-d3 labeling (which introduces
deuterium), this chemical approach esterifies all carboxyl groups (Asp, Glu, and C-termini).

Why Methanol-18O? While Deuterated Methanol (

) is cheaper and offers a larger mass shift (+3 Da), deuterium atoms can interact with C18
stationary phases differently than hydrogen, causing slight retention time shifts (the "Deuterium
Effect"). This misalignment complicates quantification in MS1. Methanol-18O introduces a +2
Da shift per site with zero retention time shift, ensuring perfect co-elution of Light (
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) and Heavy (

) peptides, thereby maximizing quantification accuracy.

Mechanism of Action
The reaction is an acid-catalyzed Fischer esterification. Anhydrous HCl is generated in situ by

adding acetyl chloride to methanol. The protonated carbonyl oxygen is attacked by the

methanol nucleophile.

Light Label:

Heavy Label:

Mass Shift Logic:

Native to Light Methyl: +14.01 Da (

)

Light Methyl to Heavy Methyl: +2.004 Da (

)

Note: High-resolution MS (Orbitrap or FT-ICR, R > 60,000) is required to resolve the Heavy

peak from the natural M+2 isotope of the Light peptide.

Part 2: Experimental Protocol
Materials & Reagents
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Reagent Grade/Specification Purpose

Methanol-18O
>95 atom %

, Anhydrous

Heavy Isotope Labeling

Reagent

Methanol-16O HPLC Grade, Anhydrous Light Labeling Reagent

Acetyl Chloride >99%, Reagent Grade
Catalyst (Generates HCl in

situ)

Trypsin Sequencing Grade Protein Digestion

Ammonium Bicarbonate Mass Spec Grade Digestion Buffer

Sep-Pak C18 Cartridges Waters or equivalent Desalting/Cleanup

Pre-Analytical Workflow: Digestion
Standardize protein input to 100 µg per condition.

Lysis & Denaturation: Extract proteins using 8M Urea or 5% SDS. Reduce (DTT, 5 mM,

56°C) and Alkylate (IAA, 15 mM, RT, dark).

Digestion: Dilute Urea <1M. Add Trypsin (1:50 w/w). Incubate overnight at 37°C.

Critical Step - Lyophilization: The esterification reaction is sensitive to water (hydrolysis

competes with esterification).

Action: Desalt peptides using C18 cartridges.[1][2] Elute in 80% ACN/0.1% Formic Acid.[1]

Action:Lyophilize to complete dryness. Samples must be a white powder with no residual

moisture.

Labeling Reaction (The "Methanol-18O" Step)
Perform this step in a fume hood. Acetyl chloride is volatile and corrosive.

A. Reagent Preparation (Freshly Made):
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Prepare Heavy Reagent: In a glass vial, dropwise add 160 µL of Acetyl Chloride to 1 mL of

anhydrous Methanol-18O while stirring on ice.

Chemistry:

. This generates ~2 M anhydrous HCl in MeOH.

Prepare Light Reagent: Repeat using standard Methanol-16O.

B. Esterification:

Add 100 µL of Light Reagent to the "Control" peptide pellet.

Add 100 µL of Heavy Reagent to the "Experimental" peptide pellet.

Vortex vigorously for 1 minute to dissolve peptides.

Incubate at Room Temperature (25°C) for 1 hour.

Note: Avoid high heat (60°C+) as it may cause side reactions or degradation of labile

PTMs.

C. Quenching & Mixing:

Flash freeze samples in liquid nitrogen or dry ice to stop the reaction.

Lyophilize immediately to remove the HCl/Methanol mixture.

Warning: Do not rotovap at high heat; acid concentration increases during evaporation,

potentially degrading peptides.

Resuspend both Light and Heavy samples in 50 µL of 0.1% Formic Acid.

Mix 1:1 based on initial protein concentration.

Post-Labeling Cleanup
Although reagents are volatile, trace methyl esters or side products may remain.
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Perform a quick C18 StageTip cleanup.

Elute, dry, and resuspend in LC-MS loading buffer.

Part 3: Visualization & Logic
Workflow Diagram
The following diagram illustrates the parallel processing required to ensure quantitative

integrity.
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Sample Preparation

Differential Labeling

Control (Light) Experiment (Heavy)

Analysis

Protein Lysate (100 µg)

Trypsin Digestion

Lyophilization
(CRITICAL: Anhydrous)

Add MeOH-16O / HCl Add MeOH-18O / HCl

Incubate 1h @ 25°C

Mix 1:1

Incubate 1h @ 25°C

LC-MS/MS
(High Res MS1)

Data Analysis
(+2 Da Shift/Site)

Click to download full resolution via product page
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Caption: Parallel workflow for Methanol-18O labeling. Anhydrous conditions prior to labeling

(Step S3) are the primary control point for reaction efficiency.

Chemical Mechanism Diagram
Visualizing the isotope incorporation at the molecular level.[3]

Caption: Acid-catalyzed substitution. The hydroxyl group of the carboxyl is replaced by the

methoxy group from the alcohol.

Part 4: Quality Control & Troubleshooting
Validation of Labeling Efficiency
Before running the full gradient, perform a "Label Check" LC-MS run.

Search Parameters: Set "Methyl (C-term, D, E)" as a variable modification (+14.01 Da).

Calculate Efficiency:

Target: >95% efficiency. If <90%, the initial lyophilization was likely incomplete.

Troubleshooting Table
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Issue Probable Cause Corrective Action

Low Labeling Efficiency Residual water in sample
Lyophilize longer; ensure

MeOH is anhydrous.

Peptide Precipitation Protein concentration too high
Dilute sample before adding

Methanolic HCl.

Back-Exchange Exposure to water at high pH

Keep pH < 6 during

mixing/storage. Esters

hydrolyze at basic pH.

Overlapping Isotope Clusters Resolution too low

Use Orbitrap resolution >60k

or 120k. The +2 Da shift is

tight.

Side Reactions N-terminal methylation

This is expected but slower

than carboxyl. Can be included

in search params.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A mass spectrometry-based proteomics strategy to detect long-chain S-acylated peptides
- PMC [pmc.ncbi.nlm.nih.gov]

2. A Robust Method for Quantitative High-throughput Analysis of Proteomes by 18O Labeling
- PMC [pmc.ncbi.nlm.nih.gov]

3. academic.oup.com [academic.oup.com]

4. Quantitative Proteomics Using Isobaric Labeling: A Practical Guide - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [experimental protocol for Methanol-18O labeling in
proteomics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365349/docs#experimental-protocol-for-methanol-
18o-labeling-in-proteomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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